Cas no 61444-37-9 (3-Hexenoic acid, 3-hexenyl ester, (E,E)-)

3-Hexenoic acid, 3-hexenyl ester, (E,E)- is a specialized ester compound characterized by its unsaturated structure, featuring both acid and ester functional groups. The (E,E)-configuration denotes the trans arrangement of the double bonds, contributing to its distinct chemical properties. This compound is valued for its potential applications in organic synthesis, particularly in the production of flavor and fragrance intermediates. Its unsaturated nature allows for further functionalization, making it a versatile building block in fine chemical manufacturing. The ester linkage enhances stability while retaining reactivity, enabling controlled modifications. Suitable for research and industrial use, it offers a balance of reactivity and selectivity in synthetic pathways.

3-Hexenoic acid, 3-hexenyl ester, (E,E)- structure

61444-37-9 structure

Product Name:3-Hexenoic acid, 3-hexenyl ester, (E,E)-

CAS No:61444-37-9

MF:C₁₂H₂₀O₂

MW:196.286004066467

CID:479192

PubChem ID:6380466

Update Time:2025-06-29

3-Hexenoic acid, 3-hexenyl ester, (E,E)- Chemical and Physical Properties

Names and Identifiers

- 3-Hexenoic acid, 3-hexenyl ester, (E,E)-
- 3-Hexenoic acid, 3-hexenyl ester, (E,E)- (9CI)
- (E)-(E)-Hex-3-en-1-yl hex-3-enoate
- F71630
- BS-49002
- hexenyl-(3z)-hexenoate (3z-)
- 61444-37-9
- [(E)-hex-3-enyl] (E)-hex-3-enoate
- SCHEMBL890953
- Inchi： 1S/C12H20O2/c1-3-5-7-9-11-14-12(13)10-8-6-4-2/h5-8H,3-4,9-11H2,1-2H3/b7-5+,8-6+
- InChI Key： UZJQQWFHPLYECS-KQQUZDAGSA-N
- SMILES： C(OCC/C=C/CC)(=O)C/C=C/CC

Computed Properties

Exact Mass: 196.146329876g/mol
Monoisotopic Mass: 196.146329876g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 8
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 26.3Å²

3-Hexenoic acid, 3-hexenyl ester, (E,E)- Pricemore >>

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